Cas no 59160-31-5 (3-[4-(2-methylphenyl)piperazin-1-yl]-1-thiophen-2-ylpropan-1-one dihydrochloride)

• Product Name: 3-[4-(2-methylphenyl)piperazin-1-yl]-1-thiophen-2-ylpropan-1-one dihydrochloride
• CAS No: 59160-31-5
• MF: C₁₈H₂₄Cl₂N₂OS
• MW: 387.366961479187
• CID: 1616584
• PubChem ID: 3042153
• Update Time: 2025-04-21

3-[4-(2-methylphenyl)piperazin-1-yl]-1-thiophen-2-ylpropan-1-one dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[4-(2-methylphenyl)piperazin-1-yl]-1-thiophen-2-ylpropan-1-one dihydrochloride
• 59160-31-5
• 1-Propanone, 1-(2-thienyl)-3-(4-(o-tolyl)-1-piperazinyl)-, dihydrochloride
• 1-(2-Thienyl)-3-(4-(o-tolyl)-1-piperazinyl)-1-propanone dihydrochloride
• DTXSID70207887

• Inchi： 1S/C18H22N2OS.2ClH/c1-15-5-2-3-6-16(15)20-12-10-19(11-13-20)9-8-17(21)18-7-4-14-22-18;;/h2-7,14H,8-13H2,1H3;2*1H
• InChI Key： XRYWFGIPNPIMGM-UHFFFAOYSA-N
• SMILES： Cl.Cl.S1C=CC=C1C(CCN1CCN(C2C=CC=CC=2C)CC1)=O

Computed Properties

• Exact Mass: 386.09892
• Monoisotopic Mass: 386.09864
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 368
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8

Experimental Properties

• Boiling Point: 484.5°C at 760 mmHg
• Flash Point: 246.8°C
• PSA: 23.55